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Compound of Interest

Compound Name: Diglyme-d14

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
Diglyme-d14 (Bis(2-methoxyethyl-d7) ether). Given that detailed toxicological data for the
deuterated form is limited, this guide assumes its properties are analogous to its non-
deuterated counterpart, Diglyme (CAS 111-96-6). This approach ensures a conservative and
robust safety framework.

Introduction and Chemical Identity

Diglyme-d14 is the deuterated analog of Diethylene glycol dimethyl ether (Diglyme). Itis a
high-boiling point aprotic solvent commonly used as a reaction medium for chemical syntheses,
such as Grignard reactions, and as a solvent for NMR spectroscopy.[1][2] Its deuteration
makes it particularly useful in NMR studies where proton signals from the solvent would be
undesirable.[2] While the substitution of hydrogen with deuterium can alter metabolic pathways
and reaction kinetics, the fundamental chemical hazards are considered equivalent to the non-
deuterated form.[3]

Synonyms: Bis(2-methoxyethyl)ether-d14, Diethylene glycol dimethyl ether-d14,
(CD30CD2CD2)20]2]

Hazard Identification and Classification
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Diglyme-d14 is classified as a hazardous substance. The primary concerns are its flammability
and its status as a reproductive toxin.

Flammability: Flammable liquid and vapor.[2] Vapors are heavier than air and may travel to
an ignition source.[4] Forms explosive mixtures with air at elevated temperatures.[4]

» Reproductive Toxicity: May damage fertility or the unborn child.[2][5] This is a significant
long-term health hazard.

» Peroxide Formation: Like many ethers, Diglyme-d14 can form explosive peroxides upon
exposure to air, heat, or light, especially during storage or distillation.[6][7]

» Acute Toxicity: Not highly toxic with a single exposure, but can be irritating to the skin and
eyes.[5] It can be absorbed through the skin.[5]

Physical and Chemical Properties

The physical and chemical properties of Diglyme-d14 are summarized below, with data for the
non-deuterated form provided for comparison where specific data for the deuterated analog is
unavailable.
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. Diglyme (Non-
Property Diglyme-d14 Reference
deuterated)
CAS Number 38086-00-9 111-96-6 [2]
Molecular Formula C6D1403 C6H1403 [8]
Molecular Weight 148.26 g/mol 134.17 g/mol [819]
o Colorless liquid with a
Appearance Colorless liquid ) [9]
mild, pleasant odor
Boiling Point 162 °C 162 °C [10]
Melting Point -68 °C -68 °C [10]
] ] 51-70 °C (Closed
Flash Point Not available [2][3]
Cup)
Density 0.95 g/mL (at 20°C) 0.937 g/mL (at 20°C) [3][10]
Solubility in Water Miscible Miscible [11]
Vapor Density (Air=1) Not available 4.6 [3]

Toxicological Data

Toxicological data is primarily available for the non-deuterated form, Diglyme. It is presumed

that Diglyme-d14 exhibits similar toxicological properties.

Metric Value Species Route Reference
4760 - 5400 _
LD50 Rabbit, Rat Oral [41[10]
mg/kg
May damage
. Human Dermal,
Health Hazard fertility or the ] [2][5]
) (presumed) Inhalation, Oral
unborn child.
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Experimental Protocol: Preparation of an NMR
Sample

This protocol outlines the procedure for safely preparing a sample for NMR analysis using
Diglyme-d14, incorporating best practices for handling air- and moisture-sensitive solvents.

Objective: To dissolve an air-sensitive compound in Diglyme-d14 and transfer it to an NMR
tube under an inert atmosphere.

Materials:

Diglyme-d14, stored in a Sure/Seal™ bottle or equivalent

Air-sensitive compound

NMR tube and cap (PTFE recommended)

Glassware (small vials, pipettes), oven-dried at 150°C for at least 4 hours

Syringes and needles, oven-dried

Inert gas source (Nitrogen or Argon) with a manifold (Schlenk line)

Glovebox or glove bag (optional, but recommended)

Procedure:

» Glassware Preparation: Ensure all glassware, including the NMR tube, syringes, and
needles, are scrupulously dry by heating them in an oven and allowing them to cool under a
stream of inert gas or in a desiccator.[8]

 Inert Atmosphere: Conduct all manipulations under a positive pressure of dry inert gas
(Nitrogen or Argon). A Schlenk line or a glovebox is ideal.[9]

o Compound Preparation: In a dry, inert-atmosphere-flushed vial, weigh the desired amount of
the air-sensitive compound.

e Solvent Transfer:
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o Using a dry, nitrogen-flushed syringe with a long needle, pierce the septum of the
Diglyme-d14 Sure/Seal™ bottle.[4]

o Draw the required volume of Diglyme-d14 into the syringe.

o To prevent contamination of the bulk solvent, it is good practice to first withdraw a small
amount of inert gas into the syringe before drawing the liquid.

o Sample Dissolution:

o Carefully inject the Diglyme-d14 from the syringe into the vial containing the air-sensitive
compound.

o Gently agitate the vial to ensure the compound is fully dissolved. A vortex mixer can be
used.[8]

o Transfer to NMR Tube:
o Using another clean, dry syringe, draw the solution from the vial.

o Transfer the solution into the oven-dried NMR tube, which should be kept under a positive
flow of inert gas.

o Cap the NMR tube securely. For air-sensitive samples, specialized NMR tubes with J.
Young valves or threaded caps with septa are recommended.[9]

o Cleaning: Immediately after use, rinse the syringes and needles with a suitable dry, non-
deuterated solvent (like anhydrous acetone) to prevent the reagent from reacting with
atmospheric moisture and seizing the syringe.[4]

Safe Handling and Storage Workflow

The following diagram illustrates the key stages and precautions for the safe handling and
storage of Diglyme-d14.
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Procurement and Receiving

Receive Shipment

\ 4

Inspect Container for Damage

A

Log into Chemical Inventory

Transfer to Storage

Storage

\ 4

Store in a cool, dry, well-ventilated area
away from heat and ignition sources.
Store under inert atmosphere.

Prepare for Use

Handling and Use

Y

Date container upon receipt and opening.
Test for peroxides periodically.

Wear Appropriate PPE:
- Nitrile gloves
- Safety goggles/face shield
- Lab coat

Segregate from strong oxidants,
acids, and bases.

Work in a chemical fume hood
to avoid inhaling vapors.

Use inert gas techniques
(e.g., Schlenk line) for transfers.

Ground/bond container and receiving equipment
to prevent static discharge.

enerate Waste

Waste Disposal

Collect waste in a labeled,
sealed container.

Y

Dispose of as hazardous waste
according to institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diglyme-d14.
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Personal Protective Equipment (PPE) and
Emergency Procedures

A summary of recommended PPE and first aid measures is provided below.
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Category Recommendation Reference

Work in a well-ventilated area,

preferably in a chemical fume
Engineering Controls hood.[4] Use explosion-proof

electrical and lighting

equipment.[6]

) Wear chemical safety goggles
Eye/Face Protection )
or a face shield.[12]

Wear protective gloves (e.g.,
) ] nitrile) and a lab coat.[12]
Skin Protection ) ) )
Change gloves immediately if

they become contaminated.

If working outside of a fume
) ) hood or if vapor concentrations
Respiratory Protection ] ] )
are high, use a respirator with

an organic vapor cartridge.[2]

Immediately remove all
contaminated clothing. Rinse
) skin with plenty of water for at
In Case of Skin Contact )
least 15 minutes.[3] Seek
medical attention if irritation

develops.[12]

Immediately flush eyes with

plenty of water for at least 15
In Case of Eye Contact minutes, holding eyelids open.

[3] Seek immediate medical

attention.

Move the person to fresh air. If
) not breathing, give artificial
In Case of Inhalation o )
respiration. Seek medical

attention.[12]

In Case of Ingestion Do NOT induce vomiting. Call

a physician or poison control
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center immediately.[6]

Use dry chemical, foam, or
carbon dioxide. Water spray
Fire Fighting can be used to cool
containers.[2] Firefighters
should wear self-contained

breathing apparatus.[4]

Remove all ignition sources.[2]
Absorb the spill with inert
material (e.g., sand,
Accidental Release vermiculite) and place itin a
suitable, sealed container for
disposal.[12] Ensure adequate

ventilation.[12]

Disposal Considerations

All waste containing Diglyme-d14 must be treated as hazardous waste.[7]
o Collect waste in clearly labeled, tightly sealed containers.
e Do not mix with incompatible waste streams.

» Dispose of the waste in accordance with all local, state, and federal regulations. This
typically involves collection by a certified hazardous waste disposal company.[7]

Conclusion

Diglyme-d14 is a valuable solvent for specialized research applications. However, its
flammability, potential for peroxide formation, and significant reproductive toxicity necessitate
careful and informed handling. By adhering to the guidelines outlined in this document,
including the use of appropriate engineering controls, personal protective equipment, and
proper disposal methods, researchers can minimize the risks associated with its use. Always
consult the most recent Safety Data Sheet (SDS) from the supplier before working with this

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diglyme-d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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